Cas no 5463-09-2 (9H-Purine-2,6-diamine,N2-butyl-)

• Product name: 9H-Purine-2,6-diamine,N2-butyl-
• CAS No: 5463-09-2
• MF: C₉H₁₄N₆
• MW: 206.24766
• CID: 381447
• PubChem ID: 3487963

9H-Purine-2,6-diamine,N2-butyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2,6-diamine,N2-butyl-
• AC1MR6B0; 6-amino-2-butylamino-9H-purine; 2-butylaminoadenine; N2-butyl-9H-purine-2,6-diamine; SureCN1146236; 2-n-Butylaminoadenine; SureCN1146235; NSC15419; 2-Butylaminoadenine;
• 6-amino-2-butylamino-9H-purine
• 5463-09-2
• BYCJYBHYAVBYGC-UHFFFAOYSA-N
• NSC15419
• N2-butyl-9H-purine-2,6-diamine
• 2-Butylaminoadenine
• NSC-15419
• DTXSID10392948
• SCHEMBL1146235
• 2-n-Butylaminoadenine

• Inchi： InChI=1S/C9H14N6/c1-2-3-4-11-9-14-7(10)6-8(15-9)13-5-12-6/h5H,2-4H2,1H3,(H4,10,11,12,13,14,15)
• InChI Key： BYCJYBHYAVBYGC-UHFFFAOYSA-N
• SMILES： CCCCNC1=NC(=C2C(=N1)N=CN2)N

Computed Properties

• Exact Mass: 206.12822
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• PSA: 87.49
• LogP: 1.80130